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Abstract: Miglitol, an a-glucosidase inhibitor, is an established oral anti-diabetic agent that
primarily acts by delaying carbohydrate absorption in the small intestine.[1][2] Emerging
evidence highlights a secondary, yet significant, mechanism of action involving the modulation
of the gut microbiota. By increasing the delivery of undigested carbohydrates to the colon,
miglitol reshapes the microbial landscape, altering the abundance of specific bacterial taxa
and modifying the profile of microbial metabolites, notably short-chain fatty acids (SCFAS).[3][4]
These changes have been linked to downstream effects on host metabolism, including bile acid
synthesis and energy homeostasis.[3][4] This technical guide provides an in-depth analysis of
miglitol's impact on the gut microbiome, summarizes key quantitative data, details relevant
experimental protocols, and visualizes the underlying biological pathways.

Mechanism of Action: From a-Glucosidase
Inhibition to Microbiota Modulation

Miglitol is a pseudo-monosaccharide that competitively and reversibly inhibits a-glucosidase
enzymes located in the brush border of the small intestine.[1][2][5] This inhibition slows the
breakdown of complex carbohydrates into absorbable monosaccharides like glucose.[1][2]
Consequently, a larger proportion of undigested carbohydrates transits to the lower
gastrointestinal tract.[1] This influx of substrates becomes available for fermentation by the
colonic microbiota, thereby acting as a prebiotic and driving significant shifts in the microbial
ecosystem.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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